Cas no 28557-83-7 (2-amino-4,4-diethoxybutanoic acid)

• Product Name: 2-amino-4,4-diethoxybutanoic acid
• CAS No: 28557-83-7
• MF: C₈H₁₇NO₄
• MW: 191.22488284111
• CID: 5945491
• PubChem ID: 19094611
• Update Time: 2025-06-07

2-amino-4,4-diethoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4,4-diethoxybutanoic acid
• 28557-83-7
• EN300-1738098

• Inchi： 1S/C8H17NO4/c1-3-12-7(13-4-2)5-6(9)8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
• InChI Key： DBGYQAASGIPHTB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C(=O)O)N)OCC

Computed Properties

• Exact Mass: 191.11575802g/mol
• Monoisotopic Mass: 191.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.8Ų

Additional information on 2-amino-4,4-diethoxybutanoic acid

Introduction to 2-amino-4,4-diethoxybutanoic acid (CAS No. 28557-83-7)

2-amino-4,4-diethoxybutanoic acid, identified by its Chemical Abstracts Service (CAS) number 28557-83-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural framework with both amino and diethoxy functional groups, exhibits potential applications in various biochemical pathways and drug development processes. Its molecular structure, characterized by a four-carbon backbone with specific substituents, makes it a candidate for further exploration in medicinal chemistry.

The synthesis and characterization of 2-amino-4,4-diethoxybutanoic acid involve meticulous chemical methodologies that ensure high purity and yield. The presence of the amino group (–NH₂) at the second carbon and the diethoxy groups (–OCH₂CH₃) at the fourth carbon positions imparts distinct reactivity and solubility properties. These features are critical in determining its behavior in biological systems and its suitability for incorporation into larger molecular frameworks, such as peptides or enzyme inhibitors.

In recent years, there has been growing interest in exploring the pharmacological properties of 2-amino-4,4-diethoxybutanoic acid. Preliminary studies have suggested that this compound may interact with specific enzymes or receptors, potentially leading to therapeutic effects. For instance, its structural similarity to certain naturally occurring amino acids could make it a valuable scaffold for designing novel drugs targeting metabolic disorders or inflammatory conditions. The diethoxy substituents may also contribute to modulating enzyme activity by influencing binding affinities or allosteric interactions.

The compound's solubility profile, influenced by its polar functional groups, is another area of active investigation. Solubility is a critical factor in drug formulation and delivery, as it affects bioavailability and pharmacokinetic behavior. Researchers are exploring methods to enhance the solubility of 2-amino-4,4-diethoxybutanoic acid through derivatization or complexation strategies, which could broaden its applications in drug development.

Advances in computational chemistry have also played a pivotal role in understanding the potential roles of 2-amino-4,4-diethoxybutanoic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These simulations provide insights into binding modes, energetics, and possible side reactions, thereby accelerating the drug discovery process. The integration of experimental data with computational predictions offers a more comprehensive understanding of the compound's pharmacological profile.

One particularly intriguing aspect of 2-amino-4,4-diethoxybutanoic acid is its potential as a building block for more complex molecules. In peptide mimetics and protease inhibitors, for example, specific amino acid sequences are often modified to improve stability or target specificity. The incorporation of 2-amino-4,4-diethoxybutanoic acid into these sequences could confer novel properties that enhance their efficacy.

The synthesis of derivatives of 2-amino-4,4-diethoxybutanoic acid is another avenue being explored. By modifying one or more of its functional groups—such as replacing the diethoxy groups with other substituents—scientists can generate a library of compounds with diverse properties. This approach allows for high-throughput screening to identify molecules with optimal pharmacological characteristics.

Ethical considerations are also paramount in the development and use of 2-amino-4,4-diethoxybutanoic acid. Ensuring that research is conducted responsibly and that potential benefits outweigh risks is essential for maintaining public trust in scientific endeavors. Collaborative efforts between academia and industry can help streamline the translation of laboratory findings into clinical applications.

The future prospects for 2-amino-4,4-diethoxybutanoic acid appear promising, with ongoing research uncovering new possibilities for its use in medicine and biotechnology. As our understanding of biological systems continues to expand, so too will the applications of this versatile compound. Whether it emerges as a lead compound itself or serves as a key intermediate in more complex molecules remains to be seen, but its potential is undeniable.

In conclusion,2-amino-4,4-diethoxybutanoic acid (CAS No. 28557-83-7) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure and functional groups make it a valuable candidate for further study, with potential implications for treating various diseases and improving therapeutic strategies. As research progresses，the full scope of its applications will likely become clearer，offering new hope for advancements in medicine.